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Compound of Interest

Compound Name: 2-Amino-5-methylnicotinonitrile

CAS No.: 38076-78-7

Cat. No.: B1282199

Get Quote

An In-Depth Technical Guide to the Spectroscopic Data Interpretation of 2-Amino-5-
methylnicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of the spectroscopic data for 2-amino-
5-methylnicotinonitrile, a key building block in pharmaceutical synthesis. By delving into the

nuances of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR)

spectroscopy, and Mass Spectrometry (MS), this document aims to equip researchers with the

expertise to unequivocally identify and characterize this molecule. The interpretation of each

spectrum is detailed, correlating specific signals to the compound's molecular structure and

explaining the underlying chemical principles. This guide is structured to serve as a practical

reference for scientists engaged in medicinal chemistry, process development, and quality

control.
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Introduction: The Significance of 2-Amino-5-
methylnicotinonitrile
2-Amino-5-methylnicotinonitrile is a substituted pyridine derivative of significant interest in

the pharmaceutical industry. Its structural motifs, including the aminopyridine core and the

nitrile group, are prevalent in a wide array of biologically active compounds. Accurate and

thorough characterization of this molecule is paramount for ensuring the identity, purity, and

quality of starting materials and intermediates in drug development pipelines. Spectroscopic

techniques are the cornerstone of this characterization, offering a non-destructive and highly

informative approach to elucidating molecular structure. This guide will provide a detailed

interpretation of the ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectra of 2-amino-5-
methylnicotinonitrile, offering a holistic understanding of its spectroscopic signature.

Molecular Structure and Key Features
Before delving into the spectroscopic data, it is crucial to understand the molecular structure of

2-amino-5-methylnicotinonitrile. The molecule consists of a pyridine ring substituted with an

amino group at the 2-position, a nitrile group at the 3-position, and a methyl group at the 5-

position.

Figure 1. Chemical structure of 2-Amino-5-methylnicotinonitrile.

This structure presents several key features that will be reflected in its spectra:

Aromatic Protons: Two distinct protons on the pyridine ring.

Amino Protons: Two protons of the primary amine group.

Methyl Protons: Three protons of the methyl group.

Aromatic Carbons: Five carbons in the pyridine ring.

Nitrile Carbon: A unique carbon with a characteristic chemical shift.

Methyl Carbon: The carbon of the methyl group.
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Functional Groups: The N-H bonds of the amino group and the C≡N bond of the nitrile group

will exhibit characteristic vibrations in the IR spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The following sections detail the interpretation of both ¹H and ¹³C NMR spectra of 2-
amino-5-methylnicotinonitrile.

¹H NMR Spectroscopy: Unraveling the Proton
Environment
The ¹H NMR spectrum provides information about the number of different types of protons,

their chemical environment, and their connectivity.

Experimental Protocol: A sample of 2-amino-5-methylnicotinonitrile is dissolved in a

deuterated solvent, typically chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆),

containing a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm). The

spectrum is acquired on a high-resolution NMR spectrometer (e.g., 300 or 500 MHz).

Data Interpretation:

Signal (δ, ppm) Multiplicity Integration Assignment

~7.8-8.0 Singlet 1H H-6

~7.1-7.3 Singlet 1H H-4

~4.5-5.0 Broad Singlet 2H -NH₂

~2.1-2.3 Singlet 3H -CH₃

Causality Behind Assignments:

Aromatic Protons (H-6 and H-4): The pyridine ring protons appear in the aromatic region

(typically 6.0-9.5 ppm).[1] The downfield shift is due to the deshielding effect of the aromatic

ring current. The proton at the 6-position (H-6) is adjacent to the nitrogen atom and is

therefore expected to be the most downfield. The proton at the 4-position (H-4) is further
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away and appears slightly more upfield. The lack of significant coupling results in singlets for

both protons.

Amino Protons (-NH₂): The protons of the primary amino group typically appear as a broad

singlet.[1] The chemical shift can be variable due to hydrogen bonding and exchange with

trace amounts of water in the solvent.[1] The broadness of the peak is a result of quadrupole

broadening from the adjacent nitrogen atom and chemical exchange.

Methyl Protons (-CH₃): The three protons of the methyl group give rise to a sharp singlet. Its

chemical shift is in the typical range for a methyl group attached to an aromatic ring.

Figure 2. Correlation of ¹H NMR signals with the molecular structure.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The ¹³C NMR spectrum provides information about the different carbon environments in the

molecule.

Experimental Protocol: The sample is prepared as for ¹H NMR. A proton-decoupled ¹³C NMR

spectrum is acquired, meaning each unique carbon atom will appear as a single line.

Data Interpretation:

Signal (δ, ppm) Assignment

~160 C-2 (attached to -NH₂)

~150 C-6

~140 C-4

~120 C-5 (attached to -CH₃)

~117 -C≡N

~90 C-3 (attached to -C≡N)

~17 -CH₃

Causality Behind Assignments:
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Aromatic Carbons: The carbons of the pyridine ring appear in the aromatic region (typically

100-160 ppm).[1][2]

C-2: This carbon is directly attached to the electron-donating amino group, causing a

significant downfield shift.

C-6 and C-4: These are the CH carbons of the ring.

C-5: This is the quaternary carbon attached to the methyl group.

C-3: This quaternary carbon is attached to the electron-withdrawing nitrile group, which

influences its chemical shift.

Nitrile Carbon (-C≡N): The carbon of the nitrile group typically appears in the range of 115-

125 ppm.

Methyl Carbon (-CH₃): The methyl carbon appears in the aliphatic region at a characteristic

upfield position.

Figure 3. Correlation of ¹³C NMR signals with the molecular structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Experimental Protocol: A small amount of the solid sample is placed on the diamond crystal of

an Attenuated Total Reflectance (ATR) FT-IR spectrometer. The spectrum is recorded over the

range of 4000-400 cm⁻¹.

Data Interpretation:
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Wavenumber (cm⁻¹) Vibration Functional Group

3400-3200
N-H stretch (asymmetric and

symmetric)
Primary Amine (-NH₂)

3100-3000 C-H stretch (aromatic) Aromatic Ring

2950-2850 C-H stretch (aliphatic) Methyl Group (-CH₃)

~2220 C≡N stretch Nitrile

1600-1450 C=C and C=N stretch Aromatic Ring

1400-1300 C-H bend Methyl Group (-CH₃)

Causality Behind Assignments:

N-H Stretching: Primary amines typically show two distinct N-H stretching bands in the

region of 3500-3300 cm⁻¹, corresponding to asymmetric and symmetric stretching modes.[3]

C-H Stretching: The C-H stretching vibrations for the aromatic protons appear above 3000

cm⁻¹, while those for the aliphatic methyl group appear below 3000 cm⁻¹.[4]

C≡N Stretching: The nitrile group has a very characteristic and sharp absorption band

around 2260-2220 cm⁻¹.[3]

Aromatic Ring Stretching: The C=C and C=N stretching vibrations of the pyridine ring appear

in the 1600-1450 cm⁻¹ region.[4]
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Start: Sample Preparation

Place sample on ATR crystal

Pass IR beam through sample

Detect transmitted radiation

Generate Interferogram

Fourier Transform

Obtain IR Spectrum (Absorbance vs. Wavenumber)

Identify characteristic absorption bands

End: Functional Group Identification
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Molecular Ion (M⁺)
m/z = 133

[M - HCN]⁺
m/z = 106

- HCN

[M - CH₃]⁺
m/z = 118

- •CH₃

Other Fragments

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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